Cas no 1805441-09-1 (Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate
• CAS No: 1805441-09-1
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4884088
• Update Time: 2025-05-25

Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate

• Inchi： 1S/C10H10F3NO2/c1-5-3-7(10(12)13)14-6(9(5)11)4-8(15)16-2/h3,10H,4H2,1-2H3
• InChI Key： KEKNRYZAHPUPKW-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(C(F)F)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate

Comprehensive Overview of Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate (CAS No. 1805441-09-1)

The compound Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate (CAS No. 1805441-09-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel crop protection agents and drug candidates, aligning with the growing demand for sustainable agriculture and precision medicine.

One of the key reasons for the rising interest in Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate is its relevance to green chemistry initiatives. The incorporation of fluorine atoms often enhances the metabolic stability and bioavailability of molecules, a topic frequently searched in AI-driven drug discovery platforms. This compound’s pyridine core is a common motif in heterocyclic chemistry, which is central to many FDA-approved drugs. Recent trends in high-throughput screening and computational chemistry have further highlighted its utility in optimizing lead compounds.

From a synthetic perspective, CAS No. 1805441-09-1 exemplifies the strategic use of fluorine substitution to modulate electronic and steric properties. The difluoromethyl group is particularly noteworthy, as it mimics the behavior of hydroxyl or carbonyl groups while offering improved lipophilicity—a feature often explored in medicinal chemistry forums and patent literature. This aligns with frequent user queries about fluorine’s role in drug design and agrochemical innovation.

In agrochemical applications, derivatives of Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate are investigated for their potential as pesticide intermediates. The compound’s ability to disrupt enzymatic pathways in pests resonates with the industry’s shift toward eco-friendly pest control solutions. Searches for next-generation fungicides and herbicide resistance management often intersect with discussions about fluorinated pyridines, making this compound a focal point for R&D teams.

The analytical characterization of CAS No. 1805441-09-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), a recurring theme in pharmaceutical quality control searches. Additionally, the compound’s stability under various storage conditions is a common topic in chemical logistics discussions.

Looking ahead, the demand for Methyl 6-(difluoromethyl)-3-fluoro-4-methylpyridine-2-acetate is expected to grow, driven by its versatility in structure-activity relationship (SAR) studies. Its compatibility with cross-coupling reactions and catalyzed transformations positions it as a staple in modern organic synthesis laboratories. As the scientific community prioritizes molecular diversification and intellectual property development, this compound will likely remain a subject of intensive research and commercialization efforts.